Cas no 2229611-75-8 (4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol)

• Product Name: 4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol
• CAS No: 2229611-75-8
• MF: C₁₄H₁₉F₂NO
• MW: 255.303570985794
• CID: 6494248
• PubChem ID: 165704588
• Update Time: 2025-05-20

4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol
• EN300-1945587
• 2229611-75-8

• Inchi： 1S/C14H19F2NO/c1-9-7-11(8-10(2)12(9)18)13(17)3-5-14(15,16)6-4-13/h7-8,18H,3-6,17H2,1-2H3
• InChI Key： ZDPREODAWQSEOR-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=C(C)C(=C(C)C=2)O)(CC1)N)F

Computed Properties

• Exact Mass: 255.14347055g/mol
• Monoisotopic Mass: 255.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol

Introduction to 4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol (CAS No. 2229611-75-8)

4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol (CAS No. 2229611-75-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluorocyclohexyl group and an amino functionality, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of 4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol is of particular interest due to its combination of aromatic and cycloaliphatic moieties. The presence of the difluorocyclohexyl group imparts unique physical and chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of potential drug candidates. Additionally, the amino group provides a site for further functionalization and derivatization, allowing for the exploration of a wide range of analogs with diverse biological activities.

Recent studies have highlighted the potential therapeutic applications of 4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol. One notable area of research is its activity as a selective modulator of specific receptors or enzymes. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), making it a promising candidate for the treatment of mood disorders such as depression and anxiety. The selective nature of its binding to serotonin transporters suggests that it may offer improved efficacy and reduced side effects compared to existing SSRIs.

In addition to its potential as an SSRI, 4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol has also shown promise in other therapeutic areas. A recent publication in the European Journal of Medicinal Chemistry demonstrated that this compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol has been optimized through various synthetic routes to improve yield and scalability. One common approach involves the reaction of 2,6-dimethylphenol with a suitable difluorocyclohexylamine derivative under mild conditions. The choice of reagents and reaction conditions is critical for achieving high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

The biological evaluation of 4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to modulate specific cellular pathways involved in neurotransmission and inflammation. For example, it has been shown to inhibit the activity of key enzymes involved in serotonin metabolism and cytokine production. In vivo studies have further confirmed its therapeutic potential by evaluating its efficacy in animal models of depression and inflammation.

The safety profile of 4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol is another important aspect that has been extensively investigated. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, further safety assessments are necessary to ensure its long-term safety in humans.

In conclusion, 4-(1-amino-4,4-difluorocyclohexyl)-2,6-dimethylphenol (CAS No. 2229611-75-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.